Journal Name:ACS Sustainable Chemistry & Engineering
Journal ISSN:2168-0485
IF:9.224
Journal Website:http://pubs.acs.org/journal/ascecg
Year of Origin:0
Publisher:American Chemical Society (ACS)
Number of Articles Per Year:1856
Publishing Cycle:
OA or Not:Not
Resistance of VT6 Alloy Plates with a Linearly Changing Gradient Structure to a Directional High-Speed Action
ACS Sustainable Chemistry & Engineering ( IF 9.224 ) Pub Date: 2022-11-09 , DOI: 10.1134/s0036029522100251
AbstractThe results of studying the protective (barrier) properties of oxide and nitride coatings against hydrogen penetration during thermohydrogen treatment (THT) are summarized, and the laws of formation of a linearly varying gradient structure in a VT6 titanium alloy are revealed. The dispersed α + β structure that forms on the alloy surface as a result of THT is found to cause high strength properties, and the coarse-lamellar structure in the center that forms at the center provides a high impact toughness. 12.5-mm-thick VT6 alloy plates with a linearly changing gradient structure are shown to exhibit good dynamic resistance when fired with 5.45- and 7.62-mm shell bullets with a steel core.
Detail
Possibility of Predicting the Fracture of Metallic Materials with a Heterogeneous Structure
ACS Sustainable Chemistry & Engineering ( IF 9.224 ) Pub Date: 2022-11-09 , DOI: 10.1134/s0036029522100160
AbstractThe approaches to predicting the fracture of metallic materials with a heterogeneous structure are analyzed. Joint measurements of the geometry of structural elements, their relative location (configuration), and fracture morphology at macro-, meso-, and microscale levels are shown to be necessary to estimate the risk of fracture along with the detection of acoustic emission with allowance for the statistical nature of the objects to be analyzed. Representative results can be obtained using digital technologies and Big Data algorithms.
Detail
Concept of an Active Thermal Protection System with a Three-Layer Design–Force Scheme and a Discrete Filler for a Hypersonic Aircraft
ACS Sustainable Chemistry & Engineering ( IF 9.224 ) Pub Date: 2022-11-09 , DOI: 10.1134/s0036029522100299
AbstractThe possibility of active thermal protection for the most heat-loaded areas of the supersonic aircraft surface, in particular, the design–force scheme of the wing, i.e., is a three-layer shell with a filler consisting of cone-shaped cells, is investigated by numerical simulation. The three-dimensional problem of a hypersonic flow around the leading edge of the wing is solved. The obtained results are used as boundary conditions for solving the problem of an internal refrigerant flow and the conjugate heat exchange inside the wing structure. The active thermal protection system is found to be integrated into the design–force scheme of the wing, which is based on the use of three-layer shells with a filler consisting of cone-shaped cells.
Detail
Size Effect during Cyclic Loading of Welded Joints
ACS Sustainable Chemistry & Engineering ( IF 9.224 ) Pub Date: 2022-11-09 , DOI: 10.1134/s0036029522100172
AbstractThe weakest-link concept and a Weibull distribution are used to study the influence of the size factor on the fatigue limit of welded joints in comparison with corselet cylindrical simulator specimens cut from the heat-affected zone (HAZ). For most metal structures at a welded sheet thickness of up to 40 mm, the size effect is shown not to manifest itself if the fatigue characteristics of the HAZ metal are determined from the results of testing standard corset simulator specimens.
Detail
Properties of Titanium Carbonitride-Based Coatings Fabricated by the Ion-Plasma Method on a MAP-3 Installation
ACS Sustainable Chemistry & Engineering ( IF 9.224 ) Pub Date: 2023-02-09 , DOI: 10.1134/s0036029522120047
AbstractThe properties of titanium-based wear-resistant coatings deposited by ion-plasma spraying on a MAP-3 installation using reaction gases such as nitrogen and acetylene are studied. The chemical composition, wear resistance, microhardness, and high-temperature strength of the coatings based on titanium carbonitrides of various compositions are investigated.
Detail
Restoration of Thermal Barrier Coatings on Repairing Gas Turbine Blades
ACS Sustainable Chemistry & Engineering ( IF 9.224 ) Pub Date: 2023-02-09 , DOI: 10.1134/s0036029522120023
Abstract—The results of studying the restoration of aluminide coatings during the repair of gas turbine blades are presented. The main factors influencing the process of removing protective coatings and excluding the destruction of the surface layer of the blade material, namely, the electrolyte composition, the electrolyte heating temperature, and the time of etching of the blades, are given. The etching rate is shown to depend significantly on the phase composition of the coatings. The main sign of the completeness of the removal of the coatings and the preservation of the ability of the blades to take mechanical loads is found to be partial preservation of the diffusion zone of the coatings.
Detail
Deposition of a Two-Layer Ion-Plasma Corrosion-Resistant Coating on the Nozzle Unit of a Ground-Based GTE Produced by the Blisk Technology
ACS Sustainable Chemistry & Engineering ( IF 9.224 ) Pub Date: 2023-02-09 , DOI: 10.1134/s0036029522120084
Abstract—The deposition a two-layer ion-plasma protective coating onto a gas turbine engine part having a complex geometric shape in a rotary-type MAP plant is studied. The transition from the annular geometry of the evaporation zone in a MAP-1 plant to an elliptical evaporation zone extended along the axis of symmetry of a standard tube cathode in combination with the use of counter-current vacuum-arc plasma flows makes it possible to deposit coatings on blisk or bling parts. A corrosion-resistant coating SDPP-1T (NiCoCrAlYTi) + VSDP-13 (AlSiB) is deposited onto the nozzle unit of a serial gas turbine engine in one technological process, and its distribution over the contour of the blade airfoil in the nozzle unit is investigated.
Detail
Lifetime Model for Various Elastoplastic-Material Models
ACS Sustainable Chemistry & Engineering ( IF 9.224 ) Pub Date: 2022-11-09 , DOI: 10.1134/s003602952210007x
Abstract—Three material lifetime models are compared within the framework of the hypothesis of accumulation of residual strains. The models are based on the Ramberg–Osgood law, an alternative empirical law, and a so-called theoretical law constructed from the solutions of various differential equations in linear and nonlinear sections in a stress–strain curve. Postulating a linear section in a stress–strain curve is shown to automatically leads to the fact that the endurance limit is determined by the point of proportionality limit.
Detail
Heat Resistance of Laminated Niobium- and Molybdenum-Based Composites with Coatings
ACS Sustainable Chemistry & Engineering ( IF 9.224 ) Pub Date: 2022-11-09 , DOI: 10.1134/s0036029522100366
AbstractThe heat resistance of composite materials fabricated by diffusion welding under pressure and consisting of alternating layers of niobium, molybdenum, and Nb30Ti or Nb0.1C alloy or layers of Nb–Al, Ti–Al, or Mo–Al intermetallics has been studied. Two types of coatings, namely, ZrO2–Y2O3 sol–gel coating or electrochemical chromium–diamond coating, are deposited onto composite samples. The samples are subjected to heat resistance tests in air at temperatures of 800 and 1000°C. Nb30Ti/Al composite samples with a chrome–diamond coating demonstrate the highest heat resistance, which is several orders of magnitude higher than the heat resistance of uncoated niobium samples.
Detail
Model for the Accommodation of a Shear Planar Mesodefect
ACS Sustainable Chemistry & Engineering ( IF 9.224 ) Pub Date: 2022-11-09 , DOI: 10.1134/s0036029522100111
AbstractA model is proposed to describe the accommodative plastic deformation and the relaxation of the elastic energy of planar shear mesodefects, which appear at grain boundaries due to the inhomogeneous plastic deformation of polycrystals. The relaxation is shown to occur via sequential splitting off of dislocation walls from a mesodefect and their motion into the grain body.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学1区 CHEMISTRY, MULTIDISCIPLINARY 化学综合2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
12.20 40 Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
https://acs.manuscriptcentral.com/acs
Submission Guidelines
https://publish.acs.org/publish/author_guidelines?coden=ascecg
Submission Template
https://pubs.acs.org/page/ascecg/submission/authors.html
Reference Format
https://endnote.com/downloads/styles/
Collection Carrier
Letters Articles Features Perspectives Letters to the Editor